Cas no 49824-43-3 (7-Methyloctanal)

7-Methyloctanal Properties

Names and Identifiers

• Octanal, 7-methyl-
• 7-Methyloctanal
• NULL
• 2-METHYL-5-OCTANONE
• 4-Octanone, 7-methyl-
• 7-METHYL-4-OCTANONE
• 7-Methyl-octan-4-on
• 7-methyl-octan-4-one
• 7-methyl-octanal
• 7-methyl-octanaldehyde
• AC1L1JBY
• AG-E-52774
• CTK4E5187
• dimethyl heptanone
• ISOAMYL N-PROPLY KETONE
• isononyl aldehyde
• isononyl-aldehyde
• Propyl-isoamyl-keton
• Propyl-isopentyl-keton
• +Expand

• InChIKey： JRPPVSMCCSLJPL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O/c1-9(2)7-5-3-4-6-8-10/h8-9H,3-7H2,1-2H3
• SMILES： CC(C)CCCCCC=O

Computed Properties

• Exact Mass: 142.13584
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 142.136
• Heavy Atom Count: 10
• Complexity: 76.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07
• Refractive Index: 1.4204 (estimate)
• Boiling Point: 189.85°C (estimate)
• Melting Point: -18°C (estimate)
• Flash Point: 58.9°C
• Density: 0.8355 (estimate)